Cas no 2034504-16-8 (3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide)

• Product Name: 3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide
• CAS No: 2034504-16-8
• MF: C₁₈H₁₉F₂N₃O
• MW: 331.35977101326
• CID: 5407544
• Update Time: 2025-11-05

3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]benzamide
• 3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide

• Inchi： 1S/C18H19F2N3O/c19-16-2-1-14(11-17(16)20)18(24)22-12-13-5-9-23(10-6-13)15-3-7-21-8-4-15/h1-4,7-8,11,13H,5-6,9-10,12H2,(H,22,24)
• InChI Key： GWJYKQWTCWESNW-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=CC=NC=C2)CC1)(=O)C1=CC=C(F)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide

3,4-Difluoro-N-{[1-(Pyridin-4-yl)piperidin-4-yl]methyl}benzamide: A Comprehensive Overview

3,4-Difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide (CAS No. 2034504-16-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique combination of fluorinated aromatic and heterocyclic moieties, which contribute to its distinct pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential therapeutic applications of this compound.

The chemical structure of 3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide is characterized by a benzamide core with two fluorine atoms at the 3 and 4 positions of the benzene ring. The amide group is attached to a substituted piperidine ring, which is further functionalized with a pyridine moiety. This intricate arrangement of functional groups imparts the compound with a high degree of structural complexity and versatility.

The synthesis of 3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide typically involves several steps. One common approach is to start with 3,4-difluorobenzoic acid, which is then converted into the corresponding acid chloride using thionyl chloride. The acid chloride is subsequently reacted with an amine derivative of 1-(pyridin-4-yl)piperidine to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In recent years, extensive research has been conducted to explore the biological activities of 3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide has also been investigated for its analgesic properties. Preclinical studies have shown that this compound can significantly reduce pain responses in animal models of neuropathic pain and inflammatory pain. The mechanism underlying these analgesic effects is thought to involve modulation of nociceptive pathways and inhibition of pain-related signaling molecules.

The pharmacokinetic properties of 3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide have also been studied in detail. Research indicates that the compound has favorable oral bioavailability and a moderate half-life, which makes it suitable for oral administration. Additionally, studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects in preclinical models.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide in human subjects. Preliminary results from these trials have been promising, with the compound demonstrating good safety profiles and preliminary evidence of efficacy in treating pain and inflammation. However, further research is needed to fully elucidate its therapeutic potential and optimize its use in clinical settings.

The future prospects for 3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide are promising. Ongoing research aims to explore additional therapeutic applications beyond pain and inflammation management. For example, recent studies have suggested that this compound may have neuroprotective properties and could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, there is growing interest in investigating its potential as an adjunct therapy in cancer treatment due to its ability to modulate immune responses.

In conclusion, 3,4-difluoro-N-{[1-(pyridin-4-y)l) piperidin - 4 - yl ] methyl } benzamide (CAS No. 2034504 - 16 - 8) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. As research continues to advance our understanding of this compound's mechanisms of action and clinical potential, it holds great promise for improving patient outcomes in multiple disease areas.